Cas no 113103-81-4 (3-fluoro-4-(2-fluoro-4-hydroxyphenyl)phenol)

• Product Name: 3-fluoro-4-(2-fluoro-4-hydroxyphenyl)phenol
• CAS No: 113103-81-4
• Molecular Formula: C₁₂H₈F₂O₂
• Molecular Weight: 222.187530517578
• CID: 5571037
• PubChem ID: 14008514

3-fluoro-4-(2-fluoro-4-hydroxyphenyl)phenol Properties

Names and Identifiers

• 2,2'-Difluoro-[1,1'-biphenyl]-4,4'-diol
• [1,1'-Biphenyl]-4,4'-diol, 2,2'-difluoro-
• 3-fluoro-4-(2-fluoro-4-hydroxyphenyl)phenol

• InChIKey： BMEHRNBOHHBRTC-UHFFFAOYSA-N
• Inchi： 1S/C12H8F2O2/c13-11-5-7(15)1-3-9(11)10-4-2-8(16)6-12(10)14/h1-6,15-16H
• SMILES： C1(C2=CC=C(O)C=C2F)=CC=C(O)C=C1F

Computed Properties

• Exact Mass: 222.04923582g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.04923582g/mol
• Heavy Atom Count: 16
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 345.8±37.0 °C(Predicted)
• Melting Point: >210 °C
• pka: 8.09±0.35(Predicted)
• Density: 1.388±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols